Cas no 1049418-12-3 (methyl 2-[6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazole-3-amido]benzoate)

• Product Name: methyl 2-[6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazole-3-amido]benzoate
• CAS No: 1049418-12-3
• MF: C₂₀H₁₄FN₃O₃S
• MW: 395.406866550446
• CID: 5964471
• PubChem ID: 42270380
• Update Time: 2025-10-12

methyl 2-[6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazole-3-amido]benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazole-3-amido]benzoate
• AKOS024504668
• 1049418-12-3
• methyl 2-[[6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazole-3-carbonyl]amino]benzoate
• VU0640215-1
• methyl 2-(6-(4-fluorophenyl)imidazo[2,1-b]thiazole-3-carboxamido)benzoate
• F5269-0405

• Inchi： 1S/C20H14FN3O3S/c1-27-19(26)14-4-2-3-5-15(14)22-18(25)17-11-28-20-23-16(10-24(17)20)12-6-8-13(21)9-7-12/h2-11H,1H3,(H,22,25)
• InChI Key： HFSKDIOLUQBBHA-UHFFFAOYSA-N
• SMILES： S1C=C(C(NC2C=CC=CC=2C(=O)OC)=O)N2C=C(C3C=CC(=CC=3)F)N=C12

Computed Properties

• Exact Mass: 395.07399065g/mol
• Monoisotopic Mass: 395.07399065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on methyl 2-[6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazole-3-amido]benzoate

Methyl 2-[6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazole-3-amido]benzoate (CAS No. 1049418-12-3): A Comprehensive Overview

Methyl 2-[6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazole-3-amido]benzoate (CAS No. 1049418-12-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features and biological activities, making it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of methyl 2-[6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazole-3-amido]benzoate is characterized by the presence of multiple heterocyclic rings, including an imidazo[2,1-b][1,3]thiazole core and a benzoate moiety. The 4-fluorophenyl substituent introduces a fluorine atom into the aromatic ring, which can enhance the metabolic stability and binding affinity of the compound. This structural motif is particularly interesting because it allows for interactions with various biological targets, including enzymes and receptors involved in critical cellular processes.

In recent years, there has been a growing interest in the development of novel therapeutic agents based on imidazo[2,1-b][1,3]thiazole scaffolds due to their demonstrated efficacy in modulating biological pathways associated with inflammation, infection, and cancer. The amido linkage in methyl 2-[6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazole-3-amido]benzoate serves as a crucial pharmacophoric element that can interact with specific amino acid residues in target proteins. This interaction can lead to the inhibition or activation of enzymatic activity, thereby influencing cellular signaling pathways.

One of the most compelling aspects of this compound is its potential as an anti-inflammatory agent. In preclinical studies, derivatives of imidazo[2,1-b][1,3]thiazole have shown promising results in reducing inflammation by inhibiting key pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). The presence of the 4-fluorophenyl group may further enhance its anti-inflammatory properties by improving its binding affinity to inflammatory mediators.

The benzoate moiety in the structure of methyl 2-[6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazole-3-amido]benzoate also contributes to its pharmacological profile. Benzoate derivatives are well-known for their ability to modulate various biological processes, including pain perception and neuroprotection. The combination of these structural elements suggests that this compound may have multifaceted therapeutic applications beyond anti-inflammation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. Molecular docking studies have been performed using methyl 2-[6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazole-3-amido]benzoate as a lead compound to identify potential binding sites on target proteins. These studies have revealed promising interactions with enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are key players in inflammatory responses.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the heterocyclic core efficiently. The introduction of the 4-fluorophenyl group has been achieved through selective fluorination reactions, which highlight the importance of precise synthetic methodologies in medicinal chemistry.

In addition to its potential therapeutic applications, methyl 2-[6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazole-3-amido]benzoate has also been explored for its role in drug delivery systems. The compound's ability to form stable complexes with cyclodextrins has been investigated as a means to enhance its solubility and bioavailability. Such formulations could improve the delivery efficiency of this molecule to target tissues and organs.

The pharmacokinetic properties of this compound are another area of active research. Studies have been conducted to evaluate its absorption, distribution, metabolism, and excretion (ADME) profiles using both in vitro and in vivo models. These studies provide valuable insights into how the body processes this molecule and can guide further optimization efforts aimed at improving its therapeutic efficacy.

The development of novel pharmaceutical agents often involves interdisciplinary collaboration between chemists, biologists, and clinicians. The case of methyl 2-[6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazole-3-amido]benzoate exemplifies this collaborative approach. By combining synthetic expertise with biological evaluation techniques， researchers can rapidly identify promising candidates for further development.

The future prospects for this compound are promising， given its unique structural features and potential biological activities。 Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties。 As computational methods continue to advance， researchers will be able to design more sophisticated molecules based on this scaffold， leading to new therapeutic interventions for various diseases.